Cas no 299921-59-8 (4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile)
299921-59-8 structure
Product Name:4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile
CAS No:299921-59-8
MF:C10H8N4S2
MW:248.327318191528
MDL:MFCD01872905
CID:843271
PubChem ID:702352
Update Time:2025-04-19
4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-[[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]METHYL]BENZONITRILE
- 4-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile
- benzonitrile, 4-[[(5-amino-1,3,4-thiadiazol-2-yl)thio]methyl]-
- J-514262
- 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzonitrile
- Oprea1_578911
- 299921-59-8
- CS-0307824
- 4-([(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl)benzonitrile
- Z18452638
- G37772
- ALBB-024009
- 4-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)benzonitrile
- CHEMBL499362
- A2207/0092934
- AKOS000204125
- STK735741
- SR-01000528588
- SR-01000528588-1
- DB-342425
- 4-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl]benzonitrile
- LS-07699
- EN300-08131
- MFCD01872905
- 4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile
-
- MDL： MFCD01872905
- Inchi： 1S/C10H8N4S2/c11-5-7-1-3-8(4-2-7)6-15-10-14-13-9(12)16-10/h1-4H,6H2,(H2,12,13)
- InChI Key： CVKQYFVIIWAGRP-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(N)S1)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 248.01903862g/mol
- Monoisotopic Mass: 248.01903862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 129Ų
4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414471-500 mg |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile |
299921-59-8 | 500MG |
€195.40 | 2023-01-21 | ||
| abcr | AB414471-1 g |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile |
299921-59-8 | 1 g |
€239.00 | 2023-07-19 | ||
| TRC | A630658-100mg |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile |
299921-59-8 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A630658-500mg |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile |
299921-59-8 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | A630658-1g |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile |
299921-59-8 | 1g |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM450045-1g |
4-[[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]METHYL]BENZONITRILE |
299921-59-8 | 95%+ | 1g |
$97 | 2023-02-17 | |
| Chemenu | CM450045-5g |
4-[[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]METHYL]BENZONITRILE |
299921-59-8 | 95%+ | 5g |
$299 | 2023-02-17 | |
| abcr | AB414471-500mg |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile; . |
299921-59-8 | 500mg |
€205.00 | 2025-02-13 | ||
| abcr | AB414471-1g |
4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile; . |
299921-59-8 | 1g |
€237.00 | 2025-02-13 | ||
| 1PlusChem | 1P00BFRN-50mg |
4-[[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]METHYL]BENZONITRILE |
299921-59-8 | 95% | 50mg |
$114.00 | 2024-05-06 |
4-{(5-Amino-1,3,4-thiadiazol-2-yl)thiomethyl}benzonitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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